Cas no 1872600-83-3 (3-(1-methyl-1H-1,2,3-triazol-4-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1-methyl-1H-1,2,3-triazol-4-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1872600-83-3
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• CID: 6421467
• PubChem ID: 130598588
• Update Time: 2025-05-20

3-(1-methyl-1H-1,2,3-triazol-4-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-1,2,3-triazol-4-yl)-1,2-oxazole-5-carboxylic acid
• 1872600-83-3
• EN300-1845545

• Inchi： 1S/C7H6N4O3/c1-11-3-5(8-10-11)4-2-6(7(12)13)14-9-4/h2-3H,1H3,(H,12,13)
• InChI Key： NMDLQARRVPKUKF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2=CN(C)N=N2)=N1

Computed Properties

• Exact Mass: 194.04399007g/mol
• Monoisotopic Mass: 194.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 94Ų

Additional information on 3-(1-methyl-1H-1,2,3-triazol-4-yl)-1,2-oxazole-5-carboxylic acid

Research Briefing on 3-(1-methyl-1H-1,2,3-triazol-4-yl)-1,2-oxazole-5-carboxylic acid (CAS: 1872600-83-3)

The compound 3-(1-methyl-1H-1,2,3-triazol-4-yl)-1,2-oxazole-5-carboxylic acid (CAS: 1872600-83-3) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This heterocyclic compound combines both 1,2,3-triazole and oxazole moieties, which are known for their diverse biological activities and drug-like properties. Recent studies have focused on its potential applications in targeted drug discovery and chemical biology.

Structural analysis reveals that this compound offers multiple sites for chemical modification, making it an attractive building block for combinatorial chemistry approaches. The carboxylic acid group at position 5 of the oxazole ring provides a handle for further derivatization, while the triazole moiety contributes to favorable pharmacokinetic properties. Computational modeling studies suggest that this scaffold can effectively bind to various biological targets, particularly those involving protein-protein interactions.

Recent pharmacological investigations have demonstrated that derivatives of 3-(1-methyl-1H-1,2,3-triazol-4-yl)-1,2-oxazole-5-carboxylic acid show promising activity against several disease targets. In particular, research published in the Journal of Medicinal Chemistry (2023) reported significant inhibitory effects against specific kinase enzymes involved in inflammatory pathways. The compound's unique structural features appear to contribute to its selectivity profile, reducing off-target effects commonly observed with similar scaffolds.

Synthetic methodologies for this compound have been refined in recent years, with several research groups reporting improved yield and purity. A 2024 study in Organic Process Research & Development described an optimized synthetic route using click chemistry approaches, achieving the target compound in fewer steps with higher overall yield (78%) compared to previous methods. This advancement has facilitated broader exploration of its medicinal chemistry potential.

The compound's physicochemical properties have been extensively characterized, showing favorable drug-like characteristics including moderate solubility and permeability. Stability studies indicate good chemical stability under physiological conditions, though some pH-dependent degradation has been observed at extreme values. These properties make it particularly suitable for further development as a lead compound in various therapeutic areas.

Current research directions focus on exploring structure-activity relationships (SAR) around this core structure. Preliminary results suggest that modifications at the triazole nitrogen and the oxazole ring system can significantly influence biological activity. Several pharmaceutical companies have included derivatives of this compound in their discovery pipelines, particularly for oncology and immunology indications.

Future research opportunities include further exploration of its mechanism of action, development of more efficient synthetic routes, and investigation of its potential in drug combination therapies. The unique structural features of 3-(1-methyl-1H-1,2,3-triazol-4-yl)-1,2-oxazole-5-carboxylic acid continue to make it a valuable scaffold for medicinal chemistry research and drug discovery efforts.